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Compound of Interest

Compound Name: IFosfamide impurity B
CAS No.: 241482-18-8
Cat. No.: B601147
Get Quote
. J

Executive Summary

In the development of Ifosfamide formulations, the control of degradation products is critical
due to the drug's narrow therapeutic index and the potential toxicity of its metabolites.[1]
Ifosfamide Impurity B (EP/BP designation) is a specific degradation product arising from the
hydrolysis and subsequent dimerization of the parent molecule.[1] Unlike simple positional
isomers, Impurity B represents a diphosphate dimer, chemically identified as Bis[3-[(2-
chloroethyl)amino]propyl] dihydrogen diphosphate.[1] Its presence indicates advanced
hydrolytic degradation, often accelerated by moisture and improper pH control during storage.

[1]

Chemical Identity and Structural Analysis[1]

Impurity B is characterized by a pyrophosphate (P-O-P) bridge linking two open-chain
alkylamine moieties.[1] This structure suggests it is formed via the condensation of two
molecules of Impurity A (the open-ring phosphate monomer).[1]
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Attribute Specification

Common Name Ifosfamide Impurity B (EP/BP Standard)

) Bis[3-[(2-chloroethyl)amino]propyl] dihydrogen
Chemical Name
diphosphate

CAS Number 241482-18-8
Molecular Formula C10H24CI2N207P2
Molecular Weight 417.16 g/mol

Organodiphosphate / Nitrogen Mustard
Structural Class L
Derivative

o Achiral (Loss of the chiral phosphorus center
Chirality )
from parent Ifosfamide)

Structural Significance

The transition from Ifosfamide (cyclic phosphorodiamidate) to Impurity B involves the cleavage
of the oxazaphosphorine ring.[1] The resulting structure contains two ionizable phosphate
protons and two secondary amine groups, creating a complex zwitterionic character that
significantly alters its solubility and chromatographic behavior compared to the parent drug.[1]

Physical and Chemical Properties[1][2][3][4][5][6]

The following data synthesizes experimental values and predictive modeling based on the
diphosphate structure.

Physical Characteristics
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Property Value | Description Note
White to off-white crystalline Hygroscopic nature due to
Appearance .
solid phosphate groups.[1]
Significantly higher than
Melting Point 193 -194 °C Ifosfamide (~40°C) due to salt-

like lattice energy.[1]

High polarity facilitates
Solubility (Water) Soluble aqueous solubility; pH-
dependent.[1]

Poorly soluble in non-polar
Solubility (Organic) Low solvents (Hexane, DCM) due

to ionic character.[1]

Requires storage under inert

Hygroscopicit High
yo picty g atmosphere (Ar/N2) at -20°C.

Chemical Reactivity[1]

o Acidity (pKa): The molecule possesses acidic protons on the pyrophosphate bridge
(predicted pKai ~ 1.5, pKaz ~ 6.5).[1] It acts as a weak acid in solution.[1]

o Alkylation Potential: Retains the N-(2-chloroethyl) functionality.[1] While less reactive than
the aziridinium intermediate formed in vivo, it remains a potential alkylating agent capable of
reacting with nucleophiles (DNA bases, proteins) in vitro.[1]

o Hydrolytic Stability: The P-O-P bond is susceptible to further hydrolysis in highly acidic or
basic conditions, reverting to the monomeric phosphate (Impurity A).[1]

Formation Mechanism and Degradation Pathway[1]

Understanding the genesis of Impurity B is vital for stabilizing Ifosfamide formulations.[1] The
pathway begins with the nucleophilic attack of water on the phosphorus atom of Ifosfamide,
leading to ring opening.[1]

Mechanism Description
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e Hydrolysis (Ring Opening): Water attacks the cyclic phosphorodiamidate of Ifosfamide,
cleaving the P-O or P-N bond.[1] This yields Impurity A (3-((2-Chloroethyl)amino)propyl
dihydrogen phosphate).[1]

o Condensation (Dimerization): Under specific conditions (often during concentration or in the
solid state with residual moisture), two molecules of Impurity A undergo dehydration
condensation to form the pyrophosphate linkage of Impurity B.[1]

Pathway Visualization

““““““““ Condensation
B Ifosfamide + H20 (Hydrolysis) o | Transition State | Ring Cleavage > Impurity A - H20 Impurity B :
(Parent Drug) | (Ring Opening) | (Monomeric Phosphate) (Diphosphate Dimer) g

Click to download full resolution via product page

Figure 1: Degradation pathway of Ifosfamide leading to the formation of Impurity B via the
intermediate Impurity A.[1]

Analytical Characterization Protocols

Due to the polar, non-volatile nature of Impurity B, Reversed-Phase HPLC (RP-HPLC) with ion-
pairing or high-agueous capability is the gold standard for detection.[1] GC is unsuitable
without derivatization due to the thermal instability of the pyrophosphate.[1]

HPLC Method (Self-Validating Protocol)

This method utilizes a phosphate buffer to suppress ionization of the impurity, improving peak
shape and retention.[1]

e Column: C18 (L1 packing), 250 mm x 4.6 mm, 5 um (e.g., Inertsil ODS-3 or equivalent).[1]

o Mobile Phase A: 10 mM Potassium Dihydrogen Phosphate (KH2POa4), pH adjusted to 3.0
with Phosphoric Acid.[1]
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» Mobile Phase B: Acetonitrile (HPLC Grade).[1]

e Gradient Program:
o 0-5 min: 100% A (Isocratic hold to elute polar impurities)[1]
o 5-25 min: 0% to 40% B (Linear gradient)
o 25-30 min: 40% B (Wash)

e Flow Rate: 1.0 mL/min.[1][2][3][4]

o Detection: UV at 195 nm or 210 nm (Ifosfamide has low UV absorption; low wavelength is
critical).[1]

e Temperature: 25°C.
Validation Criteria:

» Relative Retention Time (RRT): Ifosfamide ~1.[1]0. Impurity A (more polar) will elute early
(RRT ~0.2-0.3).[1] Impurity B, being a dimer but still polar, typically elutes between Impurity A
and Ifosfamide or slightly after Impurity A depending on the specific ion-pairing effect of the
buffer.[1]

o System Suitability: Resolution (Rs) between Impurity A and Impurity B must be > 1.5.[1]

Mass Spectrometry (MS) Identification

For definitive structural confirmation, LC-MS/MS (ESI+) is recommended.[1]
« lonization Source: Electrospray lonization (ESI), Positive Mode.[1]
e Parent lon: [M+H]* =417.2 m/z.[1]
e Fragmentation Pattern:
o Loss of phosphate group (-80 Da).[1]

o Cleavage of the P-O-P bridge yielding the monomeric fragment (m/z ~218).[1]
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o Characteristic chlorine isotope pattern (3>CI/3’Cl) confirming the presence of two chlorine
atoms.[1]

Toxicological Implications[4]

While specific in vivo toxicology data for isolated Impurity B is sparse, its structure dictates its
hazard profile:

o Alkylating Activity: Like the parent drug, the presence of the 2-chloroethylamino chains
allows for DNA alkylation.[1] However, the loss of the cyclic phosphorodiamidate "prodrug”
structure means it does not require metabolic activation (CYP450) to be reactive, potentially
causing direct local toxicity (e.g., injection site reaction) rather than the systemic therapeutic
effect.[1]

o Genotoxicity: As a nitrogen mustard analog, it should be treated as a potential mutagen and
genotoxin.[1]

e Handling Precautions: It is a cytotoxic impurity.[1] All analytical standards must be handled in
a biological safety cabinet (Class Il) with full PPE (double gloves, gown, eye protection).[1]
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¢ Simson Pharma. Ifosfamide EP Impurity B Structural Data. (Verification of chemical structure
and molecular weight). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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